Cas no 40277-31-4 (3-methoxy-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraene)

• Product Name: 3-methoxy-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraene
• CAS No: 40277-31-4
• MF: C₁₁H₁₂N₂OS
• MW: 220.290781021118
• CID: 6278452
• PubChem ID: 717679
• Update Time: 2025-07-09

3-methoxy-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraene Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraene
• 4-methoxy-5,6,7,8-tetrahydrobenzothiopheno[2,3-d]pyrimidine
• BDBM49117
• Z31131451
• CHEMBL1423515
• HMS2449E06
• 4-methoxy-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine
• HMS3437C05
• cid_717679
• SR-01000392419
• CCG-240383
• F0239-0404
• 4-methoxy-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidine
• MLS000106678
• 40277-31-4
• AKOS000281631
• Maybridge1_003811
• SMR000111055
• 4-methoxy-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine
• SR-01000392419-1
• HMS552F05

• Inchi： 1S/C11H12N2OS/c1-14-10-9-7-4-2-3-5-8(7)15-11(9)13-6-12-10/h6H,2-5H2,1H3
• InChI Key： APMNRWQWJSNFBB-UHFFFAOYSA-N
• SMILES： S1C2C(=C(N=CN=2)OC)C2=C1CCCC2

Computed Properties

• Exact Mass: 220.06703418g/mol
• Monoisotopic Mass: 220.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 63.2Ų

Additional information on 3-methoxy-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraene

Introduction to 3-methoxy-8-thia-4,6-diazatricyclo7.4.0.0^2,7trideca-1(9),2(7),3,5-tetraene (CAS No. 40277-31-4)

The compound 3-methoxy-8-thia-4,6-diazatricyclo7.4.0.0^2,7trideca-1(9),2(7),3,5-tetraene, identified by its CAS number 40277-31-4, represents a structurally intricate molecule with significant potential in the field of pharmaceutical chemistry and medicinal research. This tricyclic heterocyclic compound features a unique arrangement of nitrogen and sulfur atoms within its bicyclic framework, making it a subject of considerable interest for its synthetic utility and biological activity.

The molecular structure of 3-methoxy-8-thia-4,6-diazatricyclo7.4.0.0^2,7trideca-1(9),2(7),3,5-tetraene encompasses a complex system of fused rings, including a seven-membered thiophene ring and two six-membered nitrogen-containing rings. The presence of the 3-methoxy substituent at the 3-position introduces a polar functional group that can influence both the electronic properties and solubility of the molecule. This feature makes it particularly amenable for further derivatization and functionalization, which are critical steps in drug development.

In recent years, there has been growing interest in tricyclic compounds due to their ability to mimic natural product scaffolds and exhibit diverse biological activities. The specific arrangement of rings and heteroatoms in 3-methoxy-8-thia-4,6-diazatricyclo7.4.0.0^2,7trideca-1(9),2(7),3,5-tetraene suggests potential interactions with biological targets such as enzymes and receptors. This has prompted researchers to explore its pharmacological profile in various therapeutic contexts.

One of the most compelling aspects of this compound is its structural complexity, which can be leveraged to develop novel molecular recognition motifs. The tricyclic core provides rigidity to the molecule, while the nitrogen and sulfur atoms introduce sites for hydrogen bonding and other non-covalent interactions. These characteristics are particularly valuable in designing molecules that can selectively bind to biological targets with high affinity and specificity.

The synthesis of 3-methoxy-8-thia-4,6-diazatricyclo7.4.0.0^2,7trideca-1(9),2(7),3,5-tetraene presents a significant challenge due to its intricate architecture. However, advances in synthetic methodology have made it increasingly feasible to construct such complex molecules with high precision. Techniques such as transition-metal-catalyzed cyclizations and ring-closing metathesis have been instrumental in achieving the desired structural motifs efficiently.

The 3-methoxy group in particular plays a crucial role in modulating the reactivity and properties of the molecule. This substituent can influence electronic distribution across the ring system, affecting both electrophilic and nucleophilic substitution reactions. Additionally, it can enhance solubility in polar solvents, which is often necessary for biological assays and pharmacokinetic studies.

In the context of drug discovery, 3-methoxy-8-thia-4,6-diazatricyclo7.4.0.0^2,7trideca-1(9),2(7),3,5-tetraene (CAS No. 40277-31-4) has been investigated for its potential as a scaffold for bioactive molecules. Preliminary studies suggest that derivatives of this compound may exhibit properties relevant to neurological disorders, inflammation, and cancer therapy. The unique combination of heteroatoms and functional groups provides a rich chemical space for designing molecules with tailored biological activities.

The investigation into this compound also highlights the importance of computational chemistry in modern drug discovery efforts. Molecular modeling techniques can be used to predict binding modes and affinity for various biological targets, thereby guiding experimental design more efficiently than traditional methods alone would allow.

The stereochemistry of 3-methoxy-8-thia-4,6-diazatricyclo7.4.0.0^2,7trideca-1(9),2(7),3,5-tetraene is another critical factor that must be considered during both synthesis and biological evaluation. The presence of multiple stereocenters can lead to different enantiomers or diastereomers with varying biological profiles due to differences in their interaction with chiral biological targets.

Ongoing research in this area continues to uncover new synthetic pathways and applications for this intriguing compound system (CAS No: 40277-31-4). Collaborative efforts between synthetic chemists and biologists are essential for fully realizing its potential as a pharmacophore or intermediate in drug development pipelines.